4-(Dimethoxyphosphoryl)-piperidine-1-carboxylic acid methyl ester

• CAS No.: 891781-89-8
• Molecular Formula: C9H18NO5P
• Molecular Weight: 251.22 g/mol
• IUPAC Name: methyl 4-dimethoxyphosphorylpiperidine-1-carboxylate
• InChI: InChI=1S/C9H18NO5P/c1-13-9(11)10-6-4-8(5-7-10)16(12,14-2)15-3/h8H,4-7H2,1-3H3
• InChI Key: SOLIPYCGYDYVDL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)P(=O)(OC)OC

Description

4-(Dimethoxyphosphoryl)-piperidine-1-carboxylic acid methyl ester is an organic compound belonging to the ester family. Esters are widely known for their pleasant odors and are commonly found in fruits and flowers. This particular compound is characterized by the presence of a piperidine ring, a carboxylic acid ester group, and a dimethoxyphosphoryl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dimethoxyphosphoryl)-piperidine-1-carboxylic acid methyl ester typically involves the esterification of the corresponding carboxylic acid with methanol in the presence of an acid catalyst. The reaction can be represented as follows:

$$\text{Carboxylic Acid} + \text{Methanol} \xrightarrow{\text{Acid Catalyst}} \text{Ester} + \text{Water}$$Carboxylic Acid+MethanolAcid Catalyst​Ester+Water

Commonly used acid catalysts include sulfuric acid and hydrochloric acid. The reaction is usually carried out under reflux conditions to ensure complete conversion of the carboxylic acid to the ester.

Industrial Production Methods

In an industrial setting, the production of this ester can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. Microwave-assisted synthesis is another method that has been employed to speed up the esterification process .

Chemical Reactions Analysis

Types of Reactions

4-(Dimethoxyphosphoryl)-piperidine-1-carboxylic acid methyl ester undergoes several types of chemical reactions, including:

Hydrolysis: The ester can be hydrolyzed to the corresponding carboxylic acid and methanol in the presence of aqueous acid or base.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The ester group can be substituted with other nucleophiles, such as amines, to form amides.

Common Reagents and Conditions

Hydrolysis: Aqueous hydrochloric acid or sodium hydroxide.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Ammonia or primary amines in the presence of a base.

Major Products Formed

Hydrolysis: Carboxylic acid and methanol.

Reduction: Alcohol.

Substitution: Amide.

Scientific Research Applications

4-(Dimethoxyphosphoryl)-piperidine-1-carboxylic acid methyl ester has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme-catalyzed ester hydrolysis.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form stable esters.

Industry: Utilized in the production of fragrances and flavoring agents

Mechanism of Action

The mechanism of action of 4-(Dimethoxyphosphoryl)-piperidine-1-carboxylic acid methyl ester involves its hydrolysis to the corresponding carboxylic acid and methanol. The ester bond is cleaved by nucleophilic attack from water or hydroxide ions, leading to the formation of a tetrahedral intermediate, which then collapses to yield the carboxylic acid and methanol .

Comparison with Similar Compounds

Similar Compounds

Methyl acetate: A simple ester with a pleasant odor, commonly used as a solvent.

Ethyl butanoate: Found in pineapple oil, used in flavorings.

Isopentyl acetate:

Uniqueness

4-(Dimethoxyphosphoryl)-piperidine-1-carboxylic acid methyl ester is unique due to the presence of the dimethoxyphosphoryl group, which imparts distinct chemical properties and reactivity compared to simpler esters. This makes it a valuable compound in specialized applications, particularly in the synthesis of complex organic molecules and in drug delivery research.